2-(4-Bromothiophen-3-yl)-2-methoxyethan-1-amine

• Molecular Formula: C7H10BrNOS
• Molecular Weight: 236.13 g/mol
• IUPAC Name: 2-(4-bromothiophen-3-yl)-2-methoxyethanamine
• InChI: InChI=1S/C7H10BrNOS/c1-10-7(2-9)5-3-11-4-6(5)8/h3-4,7H,2,9H2,1H3
• InChI Key: GXTLSSDRKLXVRD-UHFFFAOYSA-N
• Canonical SMILES: COC(CN)C1=CSC=C1Br

Description

2-(4-Bromothiophen-3-yl)-2-methoxyethan-1-amine is a substituted phenethylamine derivative featuring a brominated thiophene ring and a methoxyethylamine moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-Bromothiophen-3-yl)-2-methoxyethan-1-amine typically involves the bromination of thiophene followed by the introduction of the methoxyethanamine group. One common method involves the reaction of 4-bromothiophene with 2-methoxyethanamine under controlled conditions. The reaction is usually carried out in the presence of a base such as sodium hydride or potassium carbonate to facilitate the nucleophilic substitution reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

2-(4-Bromothiophen-3-yl)-2-methoxyethan-1-amine can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the bromine atom to a hydrogen atom, yielding thiophene derivatives.

Substitution: The bromine atom can be substituted with other nucleophiles such as amines, thiols, or alkyl groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophiles like sodium azide or potassium thiolate can be used under basic conditions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Thiophene derivatives without the bromine atom.

Substitution: Various substituted thiophene derivatives depending on the nucleophile used.

Scientific Research Applications

2-(4-Bromothiophen-3-yl)-2-methoxyethan-1-amine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential lead compound for drug development.

Industry: Utilized in the production of advanced materials and polymers with unique electronic properties.

Mechanism of Action

The mechanism of action of 2-(4-Bromothiophen-3-yl)-2-methoxyethan-1-amine involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in cell signaling pathways, thereby exerting its biological effects.

Comparison with Similar Compounds

Key Observations :

• Substitution Position : Thiophene 3-yl vs. 2-yl substitution alters electronic distribution, impacting reactivity and intermolecular interactions .
• Heterocycle Choice : Thiophene analogs exhibit higher aromatic stability compared to furan derivatives, which may influence metabolic stability .

Biological Activity

2-(4-Bromothiophen-3-yl)-2-methoxyethan-1-amine is a compound of interest in medicinal chemistry due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including relevant data tables, case studies, and research findings.

Chemical Structure and Properties

The compound is characterized by the following structural formula:

$$\text{C}_9\text{H}_{10}\text{BrNOS}$$

This structure includes a bromothiophene moiety, which is known for its diverse biological properties, and a methoxyethylamine group that may enhance its pharmacological profile.

Biological Activity Overview

The biological activity of 2-(4-Bromothiophen-3-yl)-2-methoxyethan-1-amine has been evaluated in various studies, focusing on its antimicrobial, anticancer, and anti-inflammatory properties.

Antimicrobial Activity

Several studies have assessed the antimicrobial efficacy of this compound against various pathogens. For instance, the compound demonstrated significant antibacterial activity against both Gram-positive and Gram-negative bacteria.

Pathogen	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL
Pseudomonas aeruginosa	128 µg/mL

These results indicate that 2-(4-Bromothiophen-3-yl)-2-methoxyethan-1-amine possesses notable antibacterial properties, particularly against S. aureus, which is critical given the rise of antibiotic-resistant strains.

Anticancer Activity

The compound has also been investigated for its anticancer potential. In vitro studies using human cancer cell lines have shown that it can inhibit cell proliferation effectively.

Cell Line	IC50 (µM)
HeLa (Cervical Cancer)	15
A549 (Lung Cancer)	20

These findings suggest that the compound may interfere with cancer cell growth through mechanisms that warrant further exploration.

The mechanism underlying the biological activity of 2-(4-Bromothiophen-3-yl)-2-methoxyethan-1-amine is believed to involve the modulation of specific signaling pathways. Preliminary in silico studies indicate that it may interact with key proteins involved in cell proliferation and apoptosis. For example, docking studies have shown strong binding affinities to targets such as:

• Protein Kinase B (AKT)
• Mitogen-Activated Protein Kinase (MAPK)

These interactions could explain both its antimicrobial and anticancer activities.

Case Studies

• Antimicrobial Efficacy Study : A recent study evaluated the effectiveness of this compound against multi-drug resistant strains of S. aureus. The results highlighted its potential as an alternative therapeutic agent in treating resistant infections.
• Cancer Cell Proliferation : Another study focused on the effects of this compound on HeLa cells, demonstrating significant inhibition of cell growth and induction of apoptosis, suggesting a promising avenue for cancer treatment.